Cas no 2411239-82-0 (N-cyclopropyl-N-{4-(1H-1,2,4-triazol-1-yl)phenylmethyl}prop-2-enamide)

• Product Name: N-cyclopropyl-N-{4-(1H-1,2,4-triazol-1-yl)phenylmethyl}prop-2-enamide
• CAS No: 2411239-82-0
• MF: C₁₅H₁₆N₄O
• MW: 268.313742637634
• CID: 6184970
• PubChem ID: 146108519
• Update Time: 2025-11-01

N-cyclopropyl-N-{4-(1H-1,2,4-triazol-1-yl)phenylmethyl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopropyl-N-{4-(1H-1,2,4-triazol-1-yl)phenylmethyl}prop-2-enamide
• N-(4-(1H-1,2,4-Triazol-1-yl)benzyl)-N-cyclopropylacrylamide
• 2411239-82-0
• N-cyclopropyl-N-{[4-(1H-1,2,4-triazol-1-yl)phenyl]methyl}prop-2-enamide
• Z2738287263
• EN300-26584886
• N-Cyclopropyl-N-[[4-(1,2,4-triazol-1-yl)phenyl]methyl]prop-2-enamide

• Inchi： 1S/C15H16N4O/c1-2-15(20)18(13-7-8-13)9-12-3-5-14(6-4-12)19-11-16-10-17-19/h2-6,10-11,13H,1,7-9H2
• InChI Key： ZLPFBAJFADFRKP-UHFFFAOYSA-N
• SMILES： O=C(C=C)N(CC1C=CC(=CC=1)N1C=NC=N1)C1CC1

Computed Properties

• Exact Mass: 268.13241115g/mol
• Monoisotopic Mass: 268.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 51Ų

Additional information on N-cyclopropyl-N-{4-(1H-1,2,4-triazol-1-yl)phenylmethyl}prop-2-enamide

Research Brief on N-cyclopropyl-N-{4-(1H-1,2,4-triazol-1-yl)phenylmethyl}prop-2-enamide (CAS: 2411239-82-0)

Recent studies on N-cyclopropyl-N-{4-(1H-1,2,4-triazol-1-yl)phenylmethyl}prop-2-enamide (CAS: 2411239-82-0) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, including a cyclopropyl group and a 1,2,4-triazole moiety, has been the focus of several investigations aimed at understanding its pharmacological properties and mechanisms of action.

One of the key areas of research has been the compound's role as a modulator of specific biological pathways. Preliminary in vitro studies have demonstrated its ability to interact with certain enzyme targets, particularly those involved in inflammatory and proliferative processes. These findings suggest potential applications in the treatment of conditions such as autoimmune diseases and certain cancers. The compound's selectivity and potency are currently under further investigation to optimize its therapeutic index.

In addition to its biological activity, the synthetic route and chemical stability of N-cyclopropyl-N-{4-(1H-1,2,4-triazol-1-yl)phenylmethyl}prop-2-enamide have also been explored. Recent publications have detailed efficient synthesis methods that yield high purity and scalability, which are critical for future preclinical and clinical development. The compound's stability under various physiological conditions has been assessed, providing valuable data for formulation development.

Further research is ongoing to elucidate the compound's pharmacokinetic and pharmacodynamic profiles. Early-stage animal studies have shown promising results in terms of bioavailability and tissue distribution, although challenges such as metabolic stability and potential off-target effects remain to be addressed. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into practical therapeutic applications.

In conclusion, N-cyclopropyl-N-{4-(1H-1,2,4-triazol-1-yl)phenylmethyl}prop-2-enamide represents a promising candidate for further development in the chemical biology and pharmaceutical sectors. Its unique chemical structure and preliminary biological data warrant continued investigation to fully realize its therapeutic potential. Future studies should focus on optimizing its properties and advancing it through the drug development pipeline.